2-cyclopropyl-N-(3,3-dimethylbutyl)oxan-4-amine

• IUPAC Name: 2-cyclopropyl-N-(3,3-dimethylbutyl)oxan-4-amine
• InChI: InChI=1S/C14H27NO/c1-14(2,3)7-8-15-12-6-9-16-13(10-12)11-4-5-11/h11-13,15H,4-10H2,1-3H3
• InChI Key: ZNGAHZONPSMLSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCNC1CCOC(C1)C2CC2
• Molecular Formula: C14H27NO
• Molecular Weight: 225.37 g/mol

Description

2-cyclopropyl-N-(3,3-dimethylbutyl)oxan-4-amine, commonly known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It was discovered by researchers at the University of Queensland and is currently being studied for its potential use in cancer treatment.

Mechanism of Action

CX-5461 works by inhibiting RNA polymerase I transcription, which is responsible for the synthesis of ribosomal RNA (rRNA). By blocking this process, CX-5461 prevents cancer cells from producing the proteins they need to grow and divide.
Biochemical and Physiological Effects:
CX-5461 has been shown to induce DNA damage and activate the p53 pathway, leading to cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, the process by which tumors develop their own blood supply.

Advantages and Limitations for Lab Experiments

One advantage of CX-5461 is that it has shown efficacy against a wide range of cancer cell lines, suggesting that it may be effective against a variety of cancer types. However, one limitation is that it may have off-target effects on other cellular processes, which could lead to unwanted side effects.

Future Directions

There are several potential directions for future research on CX-5461. One area of interest is its potential use in combination with other chemotherapy drugs or targeted therapies. Another area of interest is its potential use in combination with immunotherapy, which could enhance the immune system's ability to recognize and attack cancer cells. Finally, there is interest in developing CX-5461 analogs with improved pharmacokinetic properties and reduced off-target effects.

Synthesis Methods

The synthesis of CX-5461 involves several steps, including the reaction of cyclopropylamine with 4-bromobutyric acid and the subsequent reaction of the resulting intermediate with oxalyl chloride. The final product is obtained through a reaction with 3,3-dimethylbutylamine.

Scientific Research Applications

CX-5461 has been shown to be effective against a wide range of cancer cell lines, including those resistant to other chemotherapy drugs. It has been studied in preclinical models of breast, ovarian, and pancreatic cancer, among others. Clinical trials are currently underway to evaluate its safety and efficacy in humans.